![molecular formula C8H6Br2N2 B1420480 3,8-Dibromo-6-methylimidazo[1,2-a]pyridine CAS No. 1072944-58-1](/img/structure/B1420480.png)
3,8-Dibromo-6-methylimidazo[1,2-a]pyridine
Overview
Description
3,8-Dibromo-6-methylimidazo[1,2-a]pyridine (3,8-DBMIP) is an organobromine compound and a member of the imidazo[1,2-a]pyridine family. It is a colorless solid that is widely used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules. 3,8-DBMIP is also used in scientific research applications, such as the study of enzyme-catalyzed reactions and the study of biochemical and physiological effects.
Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues have been identified as potent antituberculosis agents. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). The structure–activity relationship of these compounds has been a critical area of study, leading to the development of new TB drugs .
Medicinal Chemistry
The imidazo[1,2-a]pyridine scaffold is recognized as a “drug prejudice” structure due to its wide range of applications in medicinal chemistry. This includes the development of new compounds with potential therapeutic effects .
Material Science
Due to its structural characteristics, imidazo[1,2-a]pyridine is also useful in material science. Its unique properties make it a valuable component in the creation of new materials with specific desired features .
Synthesis Strategies
Recent advancements in synthesis strategies for imidazo[1,2-a]pyridines have been made, particularly in metal-free direct synthesis. These methods are crucial for creating target products and intermediates with a lower ecological impact .
Biological Activity Profiles
Imidazo[1,2-a]pyridines display a broad spectrum of biological activity profiles, which depend on the substitution pattern. This has led to the development of various drugs and drug candidates with diverse therapeutic applications .
Drug Development
The imidazo[1,2-a]pyridine moiety is a key intermediate in the development of drugs for a range of diseases. Its versatility in drug development is due to the ability to modify its structure to target different biological pathways .
Ecological Impact
The ecological impact of synthesizing imidazo[1,2-a]pyridines has been a recent focus, with efforts to develop more environmentally benign synthetic strategies. This is crucial for sustainable chemistry practices .
Mechanistic Studies
Understanding the mechanisms behind the reactions involving imidazo[1,2-a]pyridines is essential for improving synthesis methods and for the discovery of new applications. Mechanistic studies help in optimizing the reactions for better yields and selectivity .
properties
IUPAC Name |
3,8-dibromo-6-methylimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Br2N2/c1-5-2-6(9)8-11-3-7(10)12(8)4-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWOBYRIEVQZDGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=CN=C2C(=C1)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Br2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90674754 | |
Record name | 3,8-Dibromo-6-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90674754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,8-Dibromo-6-methylimidazo[1,2-a]pyridine | |
CAS RN |
1072944-58-1 | |
Record name | 3,8-Dibromo-6-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90674754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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